Potassium pentafluorobenzenesulfonate

• Molecular Formula: C6F5KO3S
• Molecular Weight: 286.22 g/mol
• IUPAC Name: potassium;2,3,4,5,6-pentafluorobenzenesulfonate
• InChI: InChI=1S/C6HF5O3S.K/c7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9;/h(H,12,13,14);/q;+1/p-1
• InChI Key: GDKPSFPFXBHKKK-UHFFFAOYSA-M
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)S(=O)(=O)[O-])F)F)F.[K+]

Description

Potassium pentafluorobenzenesulfonate is a useful research compound. Its molecular formula is C6F5KO3S and its molecular weight is 286.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

25 Grams (93.8 mmols) of pentafluorobenzenesulfonyl fluoride was charged in a flask, and 13.0 g (93.8 mmols) of potassium carbonate and 100 ml of water were added under cooling with ice, followed by stirring at room temperature for 9 hours. Then, 1.3 g (9.4 mmols) of potassium carbonate was further added and the mixture was stirred at 60° C. for 1 hour. A white solid produced was filtered off and purified by recrystallization with water. The resulting white solid was subjected to 19F-NMR measurement and it was confirmed that the resulting white solid was potassium pentafluorobenzenesulfonate (c).

Synthesis routes and methods II

Procedure details

A mixture of pentafluorobenzenesulfonyl chloride (25.0 g, 94 mmoles) and potassium hydroxide (86% purity, 12.3 g, 188 mmoles) was dissolved in 230 ml water and stirred at room temperature for 18 hours. The produced precipitate was filtered off and recrystallized from water (about 6 ml/g product). Colorless needles formed were filtered, washed with cool water and ethanol and dried in a vacuum oven for 24 hours to yield 22.1 g of potassium pentafluorobenzene sulfonate (82% yield).